Cas no 2012113-24-3 (3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- 4,5-dimethyl-2-(2-pyrazol-1-ylethyl)-1,2,4-triazol-3-one
-
- Inchi: 1S/C9H13N5O/c1-8-11-14(9(15)12(8)2)7-6-13-5-3-4-10-13/h3-5H,6-7H2,1-2H3
- InChI Key: CFTSCEQAPHTMJH-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C)=NN1CCN1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 290
- XLogP3: -0.5
- Topological Polar Surface Area: 53.7
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-0068-2μmol |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-5μmol |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-10μmol |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-20μmol |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-1mg |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-2mg |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-3mg |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-4mg |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-5mg |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-0068-10mg |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one |
2012113-24-3 | 10mg |
$79.0 | 2023-09-07 |
3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
Introduction to 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2012113-24-3)
The compound 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2012113-24-3) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound features a complex structural framework that includes multiple functional groups, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.
At the core of its molecular architecture lies a triazolone core, which is known for its broad spectrum of biological activities. The presence of a dimethyl group at the 3 and 4 positions enhances the stability and reactivity of the molecule, while the ethyl side chain substituted with a 1H-pyrazole ring introduces additional pharmacophoric elements that can interact with biological targets. This unique combination of structural features positions the compound as a valuable scaffold for developing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological receptors. Studies suggest that the pyrazole moiety can engage in hydrogen bonding and hydrophobic interactions with target proteins, potentially modulating their activity. The triazolone ring, on the other hand, may serve as a scaffold for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule.
In vitro experiments have begun to uncover the pharmacological profile of 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one. Preliminary data indicate that it exhibits moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. The dimethyl substitution appears to influence its binding affinity and selectivity, making it an interesting subject for structure-activity relationship (SAR) studies.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazole ring through nucleophilic substitution or cycloaddition reactions is particularly critical, as it dictates many of the compound's biological properties. Researchers have leveraged modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions to improve yields and reduce byproduct formation.
One of the most compelling aspects of this molecule is its versatility as a drug-like scaffold. The combination of a triazolone core, dimethyl groups, and a pyrazole side chain provides numerous opportunities for chemical modification. By altering substituents or introducing additional functional groups, chemists can explore new pharmacological pathways and optimize properties such as solubility, bioavailability, and metabolic stability.
Current research in medicinal chemistry increasingly emphasizes the importance of heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The structural motif present in 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one aligns well with this trend. Its framework is reminiscent of several known bioactive molecules that have shown promise in clinical trials and preclinical studies.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for development as an intermediate in agrochemicals or as a building block for materials with specialized properties. The growing interest in green chemistry has also spurred research into optimizing synthetic routes to minimize environmental impact while maintaining high yields.
As computational methods continue to evolve, virtual screening techniques are being employed to identify novel derivatives of this compound with enhanced biological activity. High-throughput virtual screening allows researchers to rapidly evaluate thousands of potential analogs before committing resources to experimental synthesis. This approach accelerates the drug discovery process and increases the likelihood of identifying lead compounds with favorable properties.
The future prospects for 3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one are promising given its structural complexity and biological potential. Further investigation into its mechanism of action and interaction with biological targets will be crucial for understanding its therapeutic relevance. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.
In conclusion,3,4-dimethyl-1-[2-(1H-pyrazol-1-ylyl)ethyl]-4,5-dihydro-lH-l ,2 ,4 -triazol -5 -one (CAS No . 2012113 -24 -3) stands out as a structurally intriguing molecule with significant pharmaceutical promise . Its unique combination of functional groups , coupled with recent advances in synthetic and computational chemistry , makes it an exciting candidate for further exploration . As research progresses , this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs .
2012113-24-3 (3,4-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)